Cas no 897613-62-6 (N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide)

• Product Name: N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide
• CAS No: 897613-62-6
• MF: C₁₉H₂₁FN₄O₅S
• MW: 436.457246541977
• CID: 6221727
• PubChem ID: 16825824
• Update Time: 2025-10-17

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide
• N-(2-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-nitrobenzamide
• N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-nitrobenzamide
• N-[2-[4-(2-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-nitrobenzamide
• F2068-0183
• 897613-62-6
• AKOS024625024

• Inchi： 1S/C19H21FN4O5S/c20-16-6-2-4-8-18(16)22-10-12-23(13-11-22)30(28,29)14-9-21-19(25)15-5-1-3-7-17(15)24(26)27/h1-8H,9-14H2,(H,21,25)
• InChI Key： PKSUICISFQBYJJ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=CC=CC=1[N+](=O)[O-])=O)(N1CCN(C2C=CC=CC=2F)CC1)(=O)=O

Computed Properties

• Exact Mass: 436.12166912g/mol
• Monoisotopic Mass: 436.12166912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 124Ų

Additional information on N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide

Introduction to N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide (CAS No. 897613-62-6)

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide, a compound with the CAS number 897613-62-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound features a complex arrangement of functional groups, including a nitro group and a piperazine moiety, which contribute to its distinct chemical behavior and biological activity.

The synthesis of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the 2-fluorophenyl group in the molecule enhances its interaction with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, as they often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts.

One of the most intriguing aspects of this compound is its potential role in modulating neurological pathways. The piperazine ring, a common structural feature in many psychoactive drugs, suggests that N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide may have effects on central nervous system (CNS) receptors. Current research is exploring its interactions with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement. The nitro group further contributes to its pharmacological profile by influencing electron density and reactivity.

In vitro studies have demonstrated that N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide exhibits significant binding affinity for certain CNS receptors. This has led to investigations into its potential as an antidepressant or anxiolytic agent. The fluorine atom in the 2-fluorophenyl group plays a critical role in enhancing binding affinity by increasing lipophilicity and reducing metabolic degradation. These properties make it an attractive candidate for further development into a therapeutic drug.

The compound's structural complexity also opens up avenues for derivative synthesis. By modifying specific functional groups, researchers can explore new analogs with enhanced efficacy or reduced side effects. For instance, replacing the nitro group with an amino group could alter its pharmacological activity while maintaining other beneficial properties. Such modifications are essential for optimizing drug candidates and ensuring their safety and effectiveness in clinical settings.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide. Molecular docking simulations can predict how this compound interacts with target proteins, providing valuable insights into its mechanism of action. These simulations are complemented by experimental validation, which helps confirm theoretical predictions and refine drug design strategies.

The role of fluorinated compounds in modern medicine cannot be overstated. Their unique electronic properties make them ideal for targeting specific biological pathways with high precision. The presence of the 2-fluorophenyl group in N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide exemplifies this trend, as fluorine atoms can significantly influence drug-receptor interactions. This has led to increased interest in fluorinated derivatives for treating various neurological disorders.

Ongoing research is also exploring the potential applications of this compound in other therapeutic areas beyond CNS disorders. Its structural features suggest that it may have applications in anti-inflammatory or anticancer therapies. The nitro group, for example, can participate in redox reactions that may be relevant to these diseases. Further studies are needed to fully elucidate these possibilities and translate them into clinical benefits.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide serves as a prime example of how innovative chemistry can lead to breakthroughs in medicine. Its unique structure and promising biological activity make it a valuable tool for researchers investigating novel therapeutic strategies.

In conclusion, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2-nitrobenzamide (CAS No. 897613-62-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure and unique functional groups make it a promising candidate for further development into new drugs. As research continues to uncover its full potential, this compound is poised to play a crucial role in improving human health and well-being.